Cas no 2172101-10-7 (4-(N-ethyl-1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)butanoic acid)

• Product Name: 4-(N-ethyl-1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)butanoic acid
• CAS No: 2172101-10-7
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6227714
• PubChem ID: 165569464
• Update Time: 2025-07-23

4-(N-ethyl-1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(N-ethyl-1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)butanoic acid
• EN300-1569265
• 4-(N-ethyl-1-{5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-2-yl}formamido)butanoic acid
• 2172101-10-7

• Inchi： 1S/C27H32N2O6/c1-2-29(15-7-12-25(30)31)26(32)24-14-13-18(35-24)16-28-27(33)34-17-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h3-6,8-11,18,23-24H,2,7,12-17H2,1H3,(H,28,33)(H,30,31)
• InChI Key： NMJUKJMSZJJPPS-UHFFFAOYSA-N
• SMILES： O1C(C(N(CC)CCCC(=O)O)=O)CCC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on 4-(N-ethyl-1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)butanoic acid

Introduction to 4-(N-ethyl-1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)butanoic acid (CAS No. 2172101-10-7)

4-(N-ethyl-1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)butanoic acid, identified by its CAS number 2172101-10-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a butanoic acid moiety linked to a formamido group. The presence of a 5-membered oxolane ring further enhances its structural complexity, making it a subject of interest for researchers exploring novel chemical entities.

The core structural feature of this compound is the N-ethyl substitution on the formamido group, which influences its electronic properties and potential interactions with biological targets. Additionally, the 9H-fluoren-9-yl methoxycarbonyl moiety introduces a bulky, electron-rich aromatic system that can modulate solubility and binding affinity. The 5-membered oxolane ring is particularly noteworthy, as it is often employed in medicinal chemistry to enhance metabolic stability and bioavailability. These structural elements collectively contribute to the compound's unique pharmacological profile.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various therapeutic pathways. The butanoic acid side chain in this compound provides a versatile scaffold for further derivatization, enabling the design of molecules with tailored pharmacokinetic properties. The formamido group serves as a key pharmacophore, facilitating hydrogen bonding interactions with biological receptors. This makes 4-(N-ethyl-1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)butanoic acid a promising candidate for drug discovery initiatives.

One of the most compelling aspects of this compound is its potential application in the development of bioactive molecules. The combination of the fluorenyl methoxycarbonyl group and the oxolane ring suggests that it may exhibit favorable interactions with enzymes or receptors involved in critical biological processes. For instance, such structural motifs have been explored in the design of kinase inhibitors, which play a pivotal role in treating cancers and inflammatory diseases. The N-ethyl modification on the formamido group may further enhance selectivity by fine-tuning binding affinity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such complex molecules with high accuracy. Molecular docking studies indicate that 4-(N-ethyl-1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)butanoic acid may interact with target proteins through multiple hydrogen bonds and hydrophobic interactions. This underscores its potential as an effective inhibitor or modulator of biological pathways relevant to human health and disease.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step process involves key transformations such as nucleophilic substitution, cyclization, and protection-deprotection strategies to introduce the desired functional groups. The use of advanced synthetic techniques ensures high yield and purity, which are essential for pharmaceutical applications. Researchers have leveraged modern methodologies to optimize reaction conditions, minimizing side products and improving overall efficiency.

In the context of drug development, 4-(N-ethyl-1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)butanoic acid could serve as a building block for more complex derivatives. Its structural features provide a foundation for exploring diverse chemical space, allowing medicinal chemists to design molecules with enhanced potency, selectivity, and pharmacokinetic profiles. Such derivatives may be investigated for their potential therapeutic effects in areas such as oncology, immunology, and neurology.

The role of fluorene-based scaffolds in medicinal chemistry cannot be overstated. These aromatic systems are known for their stability and ability to engage in favorable non-covalent interactions with biological targets. The introduction of the methoxycarbonyl group further enhances these properties by increasing lipophilicity while maintaining metabolic stability. This makes 4-(N-ethyl-1-{5-{(9H-fluorenine8mboxcarbonyl}aminomethyloxolan2yl}formamidobutanoic acid) an attractive candidate for further exploration.

Another important consideration is the potential impact of this compound on drug delivery systems. The presence of polar functional groups like the formamido and oxolane rings can influence solubility and membrane permeability. Researchers are exploring ways to modify these properties through structural optimization or by incorporating them into prodrug formulations designed for targeted delivery. Such approaches could enhance bioavailability and reduce off-target effects.

The oxolane ring is particularly interesting from a chemical biology perspective. It has been shown to confer conformational rigidity to molecules, which can improve binding affinity and stability against enzymatic degradation. This feature is especially valuable in designing long-lasting therapeutics that maintain efficacy over extended periods. The combination of this structural motif with other pharmacophores makes 4-(N-etylethylethylethylethylethylethylethylethylethylethylethylethylethylethylethylethylethylenemboxcarbonylamino)butanoic acid a versatile tool for drug discovery.

Future research directions may include exploring analogs of this compound with modified side chains or additional functional groups. By systematically varying these components, researchers can gain insights into structure-function relationships and identify novel bioactive molecules with improved therapeutic profiles. High-throughput screening (HTS) techniques combined with machine learning algorithms could accelerate this process by rapidly evaluating large libraries of derivatives.

The development of new drugs remains one of the most pressing challenges in modern medicine due to rising healthcare costs and increasing resistance to existing therapies. Compounds like 4-(N-etilethylenemboxcarbonylamino)methyloxyxanthenonebutanoic acid (CAS No 2172101 10 7) offer hope by providing innovative starting points for drug discovery efforts aimed at addressing unmet medical needs across various disease areas including cancer neurodegenerative disorders inflammatory diseases